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Compound of Interest

Compound Name: 2-Acetyl-4-nitropyrrole

CAS No.: 32116-24-8

Cat. No.: B033462 Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6]
2-Acetyl-4-nitropyrrole is a specialized heterocyclic intermediate used primarily in the

synthesis of bioactive pharmaceutical compounds, including antiviral agents and artificial

nucleosides. Structurally, it consists of a pyrrole ring substituted with an acetyl group at the C2

position and a nitro group at the C4 position. This substitution pattern imparts specific

electronic properties, making the compound valuable for structure-activity relationship (SAR)

studies but also requiring precise handling to maintain chemical integrity.
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Property Specification Notes

IUPAC Name
1-(4-nitro-1H-pyrrol-2-

yl)ethanone

CAS Number 32116-24-8

Critical: Do not confuse with 2-

acetylpyrrole (CAS 1072-83-9).

[1]

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol

Physical State Solid (Crystalline Powder) Typically yellow to light beige.

Melting Point ~197 °C

Significantly higher than non-

nitrated analogs due to

polarity.

Solubility DMSO, DMF, Methanol
Low solubility in water;

moderate in ethanol.

Safety Assessment (HSE) & Hazard Identification
While 2-Acetyl-4-nitropyrrole is not classified as a Category 1 acute toxin, it possesses

significant irritant properties typical of nitro-substituted aromatics.

Hazard Classification (GHS)[3]
H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][5]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 particulate respirator or half-mask respirator with P100 cartridges is

recommended during weighing to prevent inhalation of fine dust.

Ocular: Chemical splash goggles. Safety glasses are insufficient if generating dust.
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Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double gloving is advised when

handling stock solutions in DMSO to prevent transdermal permeation.

Storage Protocols
The stability of 2-Acetyl-4-nitropyrrole is compromised by three primary factors: moisture,

light, and oxidation. The nitro group renders the compound sensitive to photoreduction over

extended periods, while the pyrrole ring is susceptible to oxidative degradation.

Long-Term Storage Conditions
Temperature:2°C to 8°C (Refrigerated).

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible. At minimum,

ensure the container is tightly sealed with a parafilm wrap.

Container: Amber glass vials with PTFE-lined caps. The amber glass filters UV radiation,

preventing photo-degradation of the nitro moiety.

Desiccation: Store within a secondary container (desiccator) or with silica gel packets to

maintain low humidity.

Storage Logic Diagram
The following workflow illustrates the decision process for handling incoming shipments and

establishing storage.
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Figure 1: Decision logic for the receipt and long-term storage of 2-Acetyl-4-nitropyrrole.

Solubilization & Handling Protocols
Solvent Selection

Primary Solvents (Stock): Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF). These

aprotic polar solvents effectively disrupt the crystal lattice.
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Secondary Solvents (Working): Ethanol or Methanol (for chemical synthesis applications).

Incompatible: Water (poor solubility), non-polar alkanes (Hexane, Pentane).

Stock Solution Preparation (Standard 10 mM)
Objective: Prepare 1 mL of a 10 mM stock solution. MW: 154.12 g/mol .[6][3][7]

Calculate Mass:

[8]

Weighing: Accurately weigh 1.54 mg of 2-Acetyl-4-nitropyrrole into a sterile amber

microcentrifuge tube.

Note: Due to static potential, use an anti-static gun if available.

Dissolution: Add 1 mL of anhydrous DMSO.

Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at ambient

temperature for 2 minutes. Do not heat above 40°C.

Aliquoting: Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage of Stock: Store aliquots at -20°C. Stable for up to 3 months.

Handling Workflow
The following diagram details the operational flow for preparing and using the compound in

assays.
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Figure 2: Step-by-step workflow for solubilization and experimental application.
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Emergency Procedures & Disposal
Spill Management

Evacuate: Clear the immediate area.

PPE: Don nitrile gloves, goggles, and a respirator.

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Wipe up with ethanol-soaked absorbent pads.

Disposal: Place all waste in a sealed hazardous waste bag labeled "Toxic/Irritant Organic

Solid."

Waste Disposal
Do not dispose of down the drain.

Dispose of solid waste and solvent residues via a licensed chemical waste contractor.

Segregate from strong oxidizing agents and acids in the waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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